Cas no 74438-85-0 (Benzoic acid, 4-(nonyloxy)-, 4-(2-methylbutoxy)phenyl ester)

• Product name: Benzoic acid, 4-(nonyloxy)-, 4-(2-methylbutoxy)phenyl ester
• CAS No: 74438-85-0
• MF: C₂₇H₃₈O₄
• MW: 426.588228702545
• CID: 541034
• PubChem ID: 13651070

Benzoic acid, 4-(nonyloxy)-, 4-(2-methylbutoxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(nonyloxy)-, 4-(2-methylbutoxy)phenyl ester
• [4-(2-methylbutoxy)phenyl] 4-nonoxybenzoate
• 4-(2-METHYLBUTOXY)PHENYL 4-(NONYLOXY)BENZOATE
• DTXSID00545865
• 74438-85-0
• SCHEMBL8642648

• Inchi： InChI=1S/C27H38O4/c1-4-6-7-8-9-10-11-20-29-24-14-12-23(13-15-24)27(28)31-26-18-16-25(17-19-26)30-21-22(3)5-2/h12-19,22H,4-11,20-21H2,1-3H3
• InChI Key： OFUOZEAWSYZVTE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCC(C)CC

Computed Properties

• Exact Mass: 426.27700969g/mol
• Monoisotopic Mass: 426.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 8.9